Cas no 2199910-77-3 (6-(4-{6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)-9H-purine)

• Product Name: 6-(4-{6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)-9H-purine
• CAS No: 2199910-77-3
• MF: C₁₆H₁₇N₉O
• MW: 351.365880727768
• CID: 5465793
• Update Time: 2025-06-03

6-(4-{6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-(4-{6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)-9H-purine
• 6-methoxy-3-[1-(7H-purin-6-yl)piperidin-4-yl]-[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C16H17N9O/c1-26-12-3-2-11-21-22-15(25(11)23-12)10-4-6-24(7-5-10)16-13-14(18-8-17-13)19-9-20-16/h2-3,8-10H,4-7H2,1H3,(H,17,18,19,20)
• InChI Key： RRNSJGJRERAYRL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=NN=C(C3CCN(C4C5=C(N=CN5)N=CN=4)CC3)N2N=1

Computed Properties

• Exact Mass: 351.15560620 g/mol
• Monoisotopic Mass: 351.15560620 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 351.37
• XLogP3: 1
• Topological Polar Surface Area: 110

Additional information on 6-(4-{6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)-9H-purine

Comprehensive Analysis of 6-(4-{6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)-9H-purine (CAS No. 2199910-77-3)

The compound 6-(4-{6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)-9H-purine (CAS No. 2199910-77-3) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a purine core with a triazolopyridazine moiety, linked via a piperidine spacer, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor, with potential applications in oncology and inflammatory diseases.

Recent studies highlight the growing demand for novel kinase inhibitors, as evidenced by the surge in searches for terms like "kinase inhibitor drug development" and "triazolopyridazine derivatives in medicine." The 6-methoxy-[1,2,4]triazolo[4,3-b]pyridazine fragment in this compound is a key structural motif, often associated with high binding affinity to ATP-binding sites in kinases. This aligns with the current focus on targeted therapies, where precision medicine is a hot topic among researchers and clinicians.

The synthesis and optimization of 6-(4-{6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)-9H-purine have been explored in several peer-reviewed publications, with emphasis on its pharmacokinetic properties. Questions such as "how to improve bioavailability of purine derivatives" and "triazolopyridazine solubility challenges" are frequently encountered in scientific forums, reflecting the compound's relevance in modern drug design. Its piperidine linker also contributes to enhanced membrane permeability, a critical factor for oral drug candidates.

In addition to its pharmacological potential, the compound's CAS No. 2199910-77-3 is often searched in conjunction with "structure-activity relationship (SAR) studies" and "fragment-based drug discovery." The presence of both purine and triazolopyridazine rings allows for diverse chemical modifications, enabling researchers to fine-tune selectivity and potency. This adaptability makes it a valuable scaffold for addressing unmet medical needs, particularly in diseases with complex signaling pathways.

As the pharmaceutical industry shifts toward personalized medicine, compounds like 6-(4-{6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)-9H-purine are at the forefront of innovation. Its dual functionality—combining a purine base with a triazolopyridazine system—offers a versatile platform for interdisciplinary research. With increasing interest in "small molecule kinase inhibitors" and "heterocyclic compounds in drug design," this compound exemplifies the convergence of chemistry and biology in modern therapeutics.